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The core stability information for azaconazole is summarized in the table below.

Property Description / Value Significance / Condition

General
Stability

Stable to light under normal storage

conditions; stable at temperatures up to
220 °C. [1] [2]

Indicates robust thermal and light

stability under standard handling.

Stability in
Ketonic
Solvents

Not stable. [1] [2] A critical constraint for solvent
selection in experimental design.

Melting Point 109.9 - 112.6 °C. [1] [3] A key physical characteristic for

identifying the pure compound.

Water Solubility 300 mg/L at 20 °C. [1] [3] Classified as moderately soluble,

informing formulation and dissolution
protocols.
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Based on the available data, here are key considerations for designing experiments and troubleshooting

issues with azaconazole.

Solvent Selection and Handling

Avoid Ketonic Solvents: The primary, explicitly stated instability of azaconazole is in ketonic

solvents. [1] [2] Solvents like acetone should be avoided in formulations or during sample preparation.
Recommended Storage: The compound should be stored in a cool place, with recommendations for

2 - 8 °C or 0-6 °C. [1] [4] Opened containers must be tightly sealed and kept upright to prevent
leakage and degradation. [4]

Safety and Regulatory Considerations

Safety Profile: Azaconazole is classified as harmful and carries hazard codes Xn. [1] [2] It may be
harmful if swallowed, in contact with skin, or if inhaled, and can cause serious eye irritation. [4]

Personal Protective Equipment (PPE): Handling requires wearing protective gloves, clothing,
and eye/face protection. [4]

Regulatory Status: Please note that azaconazole is not approved according to EC Regulation
1107/2009. [3]

Proposed Workflow for Stability Assessment

Given the lack of specific protocols for azaconazole, the following diagram outlines a general experimental

workflow you can adapt to systematically investigate its stability.
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The specific analytical techniques referenced, such as HPLC and LC-MS/MS, are well-established methods

for analyzing similar compounds and would be appropriate for this task. [5]

Key Takeaways for Researchers

Solvent Choice is Critical: The most definitive stability information is to avoid ketonic solvents
entirely.
Leverage Known Properties: Use the provided data on melting point and solubility as benchmarks

during experimentation.
Adopt a Systematic Workflow: Employ the proposed stability assessment workflow to generate the

specific data needed for your formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.chemicalbook.com/ProductChemicalPropertiesCB3780871_EN.htm
https://www.lookchem.com/casno60207-31-0.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/45.htm
https://www.hpc-standards.us/shop/ReferenceMaterials/Pesticides/Azaconazole_Acetonitrile_3.htm
https://www.sciencedirect.com/science/article/pii/S0147651324012326
https://www.smolecule.com/products/b519984#azaconazole-stability-issues-in-ketonic-solvents
https://www.smolecule.com/products/b519984#azaconazole-stability-issues-in-ketonic-solvents
https://www.smolecule.com/products/b519984#azaconazole-stability-issues-in-ketonic-solvents
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s519984?utm_src=pdf-bulk
https://www.smolecule.com/products/s519984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

